Cas no 2877633-91-3 (1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane)

• Product Name: 1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane
• CAS No: 2877633-91-3
• MF: C₁₃H₁₇N₃O₃S
• MW: 295.35738158226
• CID: 5329162
• PubChem ID: 165435636
• Update Time: 2025-06-15

1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane
• F6743-8920
• AKOS040862072
• 2877633-91-3
• 4-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]furo[3,2-c]pyridine

• Inchi： 1S/C13H17N3O3S/c1-20(17,18)16-7-2-6-15(8-9-16)13-11-4-10-19-12(11)3-5-14-13/h3-5,10H,2,6-9H2,1H3
• InChI Key： IHDBFXSOUYYESR-UHFFFAOYSA-N
• SMILES： C1(N2CCCN(S(C)(=O)=O)CC2)=NC=CC2OC=CC1=2

Computed Properties

• Exact Mass: 295.09906259g/mol
• Monoisotopic Mass: 295.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.0±55.0 °C(Predicted)
• pka: 8.20±0.40(Predicted)

Additional information on 1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane

Recent Advances in the Study of 1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane (CAS: 2877633-91-3)

The compound 1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane (CAS: 2877633-91-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a fused furopyridine and diazepane core, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the exploration of its role as a selective inhibitor of certain kinase enzymes. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Preliminary data suggest that 1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane exhibits high affinity and specificity for a subset of kinases, making it a potential candidate for targeted therapy. Structural-activity relationship (SAR) studies have further refined the compound's design to enhance its potency and reduce off-target effects.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's potential in central nervous system (CNS) disorders. The diazepane moiety, a common feature in many CNS-active drugs, suggests possible interactions with neurotransmitter receptors. Early-stage in vitro and in vivo studies have shown that the compound can cross the blood-brain barrier and exhibit neuroprotective effects, although further validation is required to confirm these findings.

The synthesis of 1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing previous challenges in its production. These advancements are critical for enabling large-scale manufacturing and facilitating future clinical trials. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the synthesized compound.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization to enhance its therapeutic index. Additionally, comprehensive toxicological studies are needed to assess its safety profile in humans. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the translation of this compound into clinical applications.

In conclusion, 1-{furo[3,2-c]pyridin-4-yl}-4-methanesulfonyl-1,4-diazepane (CAS: 2877633-91-3) represents a promising scaffold for drug development, with potential applications in oncology and CNS disorders. Continued research efforts are essential to fully unlock its therapeutic potential and overcome existing limitations. This compound exemplifies the intersection of chemical innovation and biological discovery, underscoring the importance of interdisciplinary collaboration in advancing medicinal chemistry.